molecular formula C10H12O4 B8311046 (1S,2S,3R,4R)-3-(Methoxycarbonyl)bicyclo[2.2.1]hept-5-ene-2-carboxylic acid

(1S,2S,3R,4R)-3-(Methoxycarbonyl)bicyclo[2.2.1]hept-5-ene-2-carboxylic acid

Cat. No.: B8311046
M. Wt: 196.20 g/mol
InChI Key: JYZKYCYHXBQTCY-VGRMVHKJSA-N
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Description

(1S,2S,3R,4R)-3-(Methoxycarbonyl)bicyclo[2.2.1]hept-5-ene-2-carboxylic acid is a useful research compound. Its molecular formula is C10H12O4 and its molecular weight is 196.20 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H12O4

Molecular Weight

196.20 g/mol

IUPAC Name

(1S,2S,3R,4R)-3-methoxycarbonylbicyclo[2.2.1]hept-5-ene-2-carboxylic acid

InChI

InChI=1S/C10H12O4/c1-14-10(13)8-6-3-2-5(4-6)7(8)9(11)12/h2-3,5-8H,4H2,1H3,(H,11,12)/t5-,6+,7+,8-/m1/s1

InChI Key

JYZKYCYHXBQTCY-VGRMVHKJSA-N

Isomeric SMILES

COC(=O)[C@@H]1[C@@H]2C[C@H]([C@@H]1C(=O)O)C=C2

Canonical SMILES

COC(=O)C1C2CC(C1C(=O)O)C=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a reactor, cyclopentadiene (66 g) was charged, and tetrahydrofuran solvent (500 g) and maleic anhydride (98 g) were added thereto, and the mixture was stirred homogeneously. To the reaction mixture, pure ethanol (500 g) was added and the reaction was carried out with stirring at 50° C. for 8 hours. when the reaction was completed, the solvent was removed by using a rotary evaporator, and the residue was distilled under reduced pressure to obtain 156 g (yield: 87%) of mono-methyl cis-5-norbornene-endo-2, 3-dicarboxylate represented by chemical formula XI.
Quantity
66 g
Type
reactant
Reaction Step One
Quantity
500 g
Type
reactant
Reaction Step Two
Quantity
98 g
Type
reactant
Reaction Step Three
Quantity
500 g
Type
solvent
Reaction Step Three

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